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Compound of Interest

Compound Name:
Methyl 7-fluoro-1H-indazole-4-

carboxylate

Cat. No.: B1457172 Get Quote

An In-Depth Technical Guide to Methyl 7-fluoro-
1H-indazole-4-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of Methyl 7-fluoro-1H-indazole-4-
carboxylate, a key building block in modern medicinal chemistry. We will delve into its

chemical identity, molecular structure, synthesis, and pivotal role as a pharmaceutical

intermediate. This document is intended to serve as a practical resource, blending established

scientific principles with actionable insights for laboratory applications.

Core Compound Identification and Properties
Methyl 7-fluoro-1H-indazole-4-carboxylate is a heterocyclic organic compound featuring an

indazole core. The strategic placement of a fluorine atom at the 7-position and a methyl

carboxylate group at the 4-position imparts unique electronic properties and reactivity, making it

a valuable precursor in the synthesis of complex, biologically active molecules.[1][2]

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 1079993-19-3 [3]

Molecular Formula C₉H₇FN₂O₂ [4]

Molecular Weight 194.16 g/mol [4]

IUPAC Name
methyl 7-fluoro-1H-indazole-4-

carboxylate
[5]

Canonical SMILES
COC(=O)C1=CC=C(F)C2=C1

C=NN2
[5]

InChI Key
PBYSPIOLQQDIAR-

UHFFFAOYSA-N
[1]

Physical Form Solid (predicted) [6]

Purity Typically >97% [4]

Note: Some physical properties such as melting and boiling points are not readily available in

published literature and would require experimental determination.

Molecular Structure:
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Synthesis of Methyl 7-fluoro-1H-indazole-4-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.myskinrecipes.com/shop/en/indazole-derivatives/53370--methyl-7-fluoro-1h-indazole-4-carboxylate.html
https://www.researchgate.net/figure/Scheme-20-Synthesis-of-indazole-derivatives-in-different-methods_fig2_269409364
https://cymitquimica.com/products/54-PC402008/1079993-19-3/methyl-7-fluoro-1h-indazole-4-carboxylate/
https://achmem.com/products/cat-no-xq00015
https://fluorochem.co.uk/product/F814929/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/729744
https://www.benchchem.com/product/b1457172#methyl-7-fluoro-1h-indazole-4-carboxylate-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1457172#methyl-7-fluoro-1h-indazole-4-carboxylate-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1457172#methyl-7-fluoro-1h-indazole-4-carboxylate-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1457172#methyl-7-fluoro-1h-indazole-4-carboxylate-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1457172?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1457172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

